Cas no 1805490-81-6 (Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate)
Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate
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- Inchi: 1S/C12H12ClNO2/c1-3-16-12(15)10-5-4-9(6-13)11(7-14)8(10)2/h4-5H,3,6H2,1-2H3
- InChI Key: UCQZYXPMDGKWEL-UHFFFAOYSA-N
- SMILES: ClCC1C=CC(C(=O)OCC)=C(C)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 297
- XLogP3: 2.6
- Topological Polar Surface Area: 50.1
Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015018215-1g |
Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate |
1805490-81-6 | 97% | 1g |
1,519.80 USD | 2021-06-18 |
Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate Related Literature
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate
Recent Advances in the Study of Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate (CAS: 1805490-81-6)
Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate (CAS: 1805490-81-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals targeting inflammatory and oncological diseases. Recent studies have highlighted its significance in medicinal chemistry due to its versatile reactivity and potential as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and biological activities.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate as a precursor for the development of novel kinase inhibitors. The study demonstrated that the compound's chloromethyl and cyano groups facilitate efficient derivatization, enabling the creation of a library of small molecules with potent inhibitory effects on specific kinase targets. The results indicated that derivatives of this compound showed promising activity against cancer cell lines, with IC50 values in the low micromolar range.
Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which detailed the compound's role in the synthesis of anti-inflammatory agents. The researchers utilized Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate to develop a series of benzamide derivatives, which exhibited strong inhibition of cyclooxygenase-2 (COX-2) and reduced pro-inflammatory cytokine production in vitro. These findings suggest potential applications in the treatment of chronic inflammatory conditions such as rheumatoid arthritis.
From a synthetic chemistry perspective, recent work has focused on optimizing the production of Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate to improve yield and purity. A 2023 Organic Process Research & Development paper described a novel catalytic method that enhances the efficiency of the chloromethylation step, reducing byproduct formation and enabling scalable production. This advancement is critical for meeting the growing demand for high-quality intermediates in pharmaceutical manufacturing.
In conclusion, Ethyl 4-chloromethyl-3-cyano-2-methylbenzoate (CAS: 1805490-81-6) continues to be a valuable compound in medicinal chemistry, with recent studies underscoring its utility in drug discovery and development. Its versatility as a synthetic intermediate and its potential biological activities make it a focal point for ongoing research. Future studies are expected to further explore its applications in targeted therapies and expand its use in the design of new therapeutic agents.
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